Benzyl 2-(6-bromopyridin-2-yl)-2,2-difluoroacetate

• IUPAC Name: benzyl 2-(6-bromopyridin-2-yl)-2,2-difluoroacetate
• InChI: InChI=1S/C14H10BrF2NO2/c15-12-8-4-7-11(18-12)14(16,17)13(19)20-9-10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key: PJXTWKNZUWLXRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C(C2=NC(=CC=C2)Br)(F)F
• Molecular Formula: C14H10BrF2NO2
• Molecular Weight: 342.13 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of “Benzyl 2-(6-bromopyridin-2-yl)-2,2-difluoroacetate”, there are studies on the synthesis of related compounds. For example, a study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not explicitly available in the literature.

Scientific Research Applications

Synthesis Applications

• Nucleoside Synthesis : Benzyl 2-(6-bromopyridin-2-yl)-2,2-difluoroacetate can be used in the synthesis of novel nucleosides. For instance, its derivatives have been utilized in the synthesis of 6-(β-D-ribofuranosyl)picolinamide, a novel C-nucleoside from D-ribonolactone (Kabat et al., 1988).

• Benzyl Ether Formation : It's employed in forming benzyl ethers, as demonstrated in the mix-and-heat benzylation of alcohols using pyridinium salts (Poon & Dudley, 2006).

Medicinal Chemistry

• Synthesis of Proline Derivatives : In medicinal chemistry, it contributes to the synthesis of nonnatural proline derivatives, like (S)- and (R)-7-azaindoline α-amino acid, which are crucial in drug development (Srinivasan et al., 2005).

• Catalysis in Organic Synthesis : The compound is significant in catalytic processes, like the palladium-catalyzed double intramolecular oxidative C-H/C-H coupling in organic synthesis (Kaida et al., 2017).

Material Science

• Polymer Synthesis : In material science, derivatives of this compound are used in synthesizing novel polyimides, which have applications in various high-performance materials (Zhang et al., 2005).

Mechanism of Action

The mechanism of action of “Benzyl 2-(6-bromopyridin-2-yl)-2,2-difluoroacetate” is not explicitly mentioned in the available literature.

Safety and Hazards

There is limited information available on the safety and hazards of "Benzyl 2-(6-bromopyridin-2-yl)-2,2-difluoroacetate".

Future Directions

Given the limited information available on “Benzyl 2-(6-bromopyridin-2-yl)-2,2-difluoroacetate”, future research could focus on its synthesis, properties, and potential applications. The development of robust synthetic routes enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry.